Cas no 96838-42-5 (2,5-Piperazinedione, 3,6-bis[[2-(methylthio)-1H-indol-3-yl]methyl]-, (3S-cis)-)

• Product Name: 2,5-Piperazinedione, 3,6-bis[[2-(methylthio)-1H-indol-3-yl]methyl]-, (3S-cis)-
• CAS No: 96838-42-5
• MF: C₂₄H₂₄N₄O₂S₂
• MW: 464.602962493896
• CID: 6625244
• Update Time: 2024-01-15

2,5-Piperazinedione, 3,6-bis[[2-(methylthio)-1H-indol-3-yl]methyl]-, (3S-cis)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-bis[[2-(methylthio)-1H-indol-3-yl]methyl]-, (3S-cis)-

• Inchi： 1S/C24H24N4O2S2/c1-31-23-15(13-7-3-5-9-17(13)27-23)11-19-21(29)26-20(22(30)25-19)12-16-14-8-4-6-10-18(14)28-24(16)32-2/h3-10,19-20,27-28H,11-12H2,1-2H3,(H,25,30)(H,26,29)/t19-,20-/m0/s1
• InChI Key： ORSNZOQIXWFEGC-PMACEKPBSA-N
• SMILES： N1[C@@H](CC2C3=C(NC=2SC)C=CC=C3)C(=O)N[C@@H](CC2C3=C(NC=2SC)C=CC=C3)C1=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 864.6±65.0 °C(Predicted)
• pka: 12.37±0.60(Predicted)